Cas no 1251691-84-5 (5-4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl-2,1,3-benzothiadiazole)

• Product Name: 5-4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl-2,1,3-benzothiadiazole
• CAS No: 1251691-84-5
• MF: C₁₉H₁₆N₄O₂S₂
• MW: 396.485940933228
• CID: 6237397
• PubChem ID: 49669760
• Update Time: 2025-06-03

5-4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl-2,1,3-benzothiadiazole
• 1251691-84-5
• 2,1,3-benzothiadiazol-5-yl-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]methanone
• VU0528237-1
• F5939-0046
• AKOS024527633
• 5-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]-2,1,3-benzothiadiazole
• benzo[c][1,2,5]thiadiazol-5-yl(4-(benzo[d]thiazol-2-yloxy)piperidin-1-yl)methanone

• Inchi： 1S/C19H16N4O2S2/c24-18(12-5-6-14-16(11-12)22-27-21-14)23-9-7-13(8-10-23)25-19-20-15-3-1-2-4-17(15)26-19/h1-6,11,13H,7-10H2
• InChI Key： IMGNOFYSPBKBGF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1OC1CCN(C(C2C=CC3C(C=2)=NSN=3)=O)CC1

Computed Properties

• Exact Mass: 396.07146811g/mol
• Monoisotopic Mass: 396.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 125Ų

Additional information on 5-4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl-2,1,3-benzothiadiazole

5-4-(1,3-Benzothiazol-2-yloxy)piperidine-1-carbonyl-2,1,3-benzothiadiazole: A Comprehensive Overview

The compound with CAS No. 1251691-84-5, known as 5-4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl-2,1,3-benzothiadiazole, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique chemical properties and structural versatility. The benzothiazole and benzothiadiazole moieties within its structure contribute to its aromatic stability and reactivity, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of benzothiazole derivatives in the field of materials science, particularly in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The incorporation of the piperidine group in this compound introduces additional functionalization possibilities, enhancing its potential for use in electronic devices. Researchers have demonstrated that such compounds can exhibit excellent charge transport properties, making them ideal candidates for next-generation electronic materials.

In the pharmaceutical industry, the benzothiadiazole moiety has been associated with anti-inflammatory and antioxidant activities. This compound's unique structure allows for potential applications in drug design, particularly in the development of novel therapeutic agents targeting inflammatory diseases. Recent advancements in medicinal chemistry have emphasized the importance of heterocyclic compounds like this one in creating bioactive molecules with improved pharmacokinetic profiles.

The synthesis of 5-4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl-2,1,3-benzothiadiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and yield of this synthesis pathway. Researchers have also explored green chemistry approaches to minimize environmental impact during the production process.

From an environmental perspective, this compound has shown promise in pollution control applications. Its ability to act as a catalyst in degradation reactions under UV light has been explored in recent studies. This property makes it a potential candidate for use in water treatment technologies, where it could facilitate the breakdown of harmful organic pollutants.

In conclusion, 5-4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl-2,1,3-benzothiadiazole represents a versatile and multifunctional compound with applications spanning materials science, pharmaceuticals, and environmental technology. Its unique chemical structure and reactivity continue to attract significant research attention, driving innovations across various scientific disciplines.